Cas no 2138251-51-9 (4-(Fluorosulfonyl)phenyl propanoate)

• Product Name: 4-(Fluorosulfonyl)phenyl propanoate
• CAS No: 2138251-51-9
• MF: C₉H₉FO₄S
• MW: 232.228765249252
• CID: 5772159
• PubChem ID: 165872004
• Update Time: 2025-06-14

4-(Fluorosulfonyl)phenyl propanoate Chemical and Physical Properties

Names and Identifiers

• 2138251-51-9
• EN300-727218
• 4-(fluorosulfonyl)phenyl propanoate
• 4-(Fluorosulfonyl)phenyl propanoate

• Inchi： 1S/C9H9FO4S/c1-2-9(11)14-7-3-5-8(6-4-7)15(10,12)13/h3-6H,2H2,1H3
• InChI Key： AULQZPJINXPMHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(CC)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 232.02055810g/mol
• Monoisotopic Mass: 232.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8Ų

Additional information on 4-(Fluorosulfonyl)phenyl propanoate

Research Briefing on 4-(Fluorosulfonyl)phenyl propanoate (CAS: 2138251-51-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-(Fluorosulfonyl)phenyl propanoate (CAS: 2138251-51-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is particularly valued for its role as a reactive electrophile, enabling selective modification of proteins and other biomolecules. Recent studies have explored its utility in activity-based protein profiling (ABPP), covalent drug discovery, and the development of novel bioconjugation strategies. This briefing synthesizes the latest research findings on this compound, highlighting its mechanistic insights, synthetic applications, and therapeutic potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of 4-(Fluorosulfonyl)phenyl propanoate as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers leveraged its fluorosulfonyl group to target non-catalytic cysteine residues in kinases, achieving high selectivity and potency. Structural analysis revealed that the propanoate moiety enhances membrane permeability, addressing a common limitation of sulfonyl fluoride-based probes. These findings underscore its potential in designing next-generation targeted therapies for cancer and inflammatory diseases.

In chemical biology, the compound's unique reactivity has been harnessed for proteome-wide profiling of serine hydrolases. A Nature Chemical Biology publication (2024) detailed its use in conjunction with quantitative mass spectrometry to identify active-site residues in complex biological samples. The study reported unprecedented coverage of >90% of the human serine hydrolase family, with minimal off-target labeling. This represents a major advancement over traditional fluorophosphonate probes, offering improved spatial resolution and reduced toxicity.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the stability and reactivity of 4-(Fluorosulfonyl)phenyl propanoate. A 2024 ACS Catalysis paper introduced a novel protection-deprotection strategy using silyl groups, which increased the compound's shelf life from days to months without compromising its reactivity. This technical breakthrough has significant implications for industrial-scale applications, particularly in antibody-drug conjugate (ADC) development where consistent batch quality is paramount.

Emerging therapeutic applications include its use as a warhead in PROTAC (proteolysis-targeting chimera) molecules. A recent Cell Chemical Biology study (2024) demonstrated that conjugating 4-(Fluorosulfonyl)phenyl propanoate to E3 ligase ligands created highly effective degraders of previously "undruggable" targets. The fluorosulfonyl group's ability to form reversible bonds with nucleophilic residues enabled sustained target engagement while minimizing permanent off-target effects - a critical advantage over conventional irreversible covalent inhibitors.

Safety and toxicology studies have also progressed significantly. A 2023 regulatory assessment published in Chemical Research in Toxicology established an improved safety profile compared to earlier sulfonyl fluoride derivatives. The propanoate modification was shown to reduce systemic toxicity by 40-60% in rodent models, while maintaining the desired pharmacokinetic properties. These findings support the compound's transition into preclinical development for several therapeutic candidates.

Looking forward, researchers anticipate expanded applications of 4-(Fluorosulfonyl)phenyl propanoate in three key areas: (1) development of covalent protein degraders beyond the PROTAC paradigm, (2) creation of novel bioimaging probes leveraging its fluorosulfonyl-serine interactions, and (3) integration with machine learning approaches to predict optimal targetable residues. The compound's unique combination of reactivity, selectivity, and synthetic tractability positions it as a cornerstone reagent for next-generation chemical biology tools and targeted therapeutics.